Cas no 898762-74-8 (3-Methyl-3'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Methyl-3'-thiomorpholinomethyl benzophenone
• CAS No: 898762-74-8
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• MDL: MFCD03842234
• CID: 871643
• PubChem ID: 24724955
• Update Time: 2025-04-19

3-Methyl-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 3-METHYL-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 3-METHYL-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842234
• (3-Methylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• AKOS016020309
• DTXSID60643351
• 898762-74-8
• 3-Methyl-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842234
• Inchi： 1S/C19H21NOS/c1-15-4-2-6-17(12-15)19(21)18-7-3-5-16(13-18)14-20-8-10-22-11-9-20/h2-7,12-13H,8-11,14H2,1H3
• InChI Key： DLVRSJNMKNHTLH-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=C(C)C=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 311.13400
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 478.3°C at 760 mmHg
• Flash Point: 243°C
• Refractive Index: 1.613
• PSA: 45.61000
• LogP: 3.71270